Cas no 160244-09-7 (1H-Pyrrolo[3,4-c]pyridine-1,3(2H)-dione,6-methyl-2-[4-(4-phenyl-1-piperazinyl)butyl]-4-(1-piperidinyl)-)
160244-09-7 structure
Product Name:1H-Pyrrolo[3,4-c]pyridine-1,3(2H)-dione,6-methyl-2-[4-(4-phenyl-1-piperazinyl)butyl]-4-(1-piperidinyl)-
CAS No:160244-09-7
MF:C27H35N5O2
MW:461.59910607338
CID:203453
PubChem ID:3074621
Update Time:2025-04-19
1H-Pyrrolo[3,4-c]pyridine-1,3(2H)-dione,6-methyl-2-[4-(4-phenyl-1-piperazinyl)butyl]-4-(1-piperidinyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrrolo[3,4-c]pyridine-1,3(2H)-dione,6-methyl-2-[4-(4-phenyl-1-piperazinyl)butyl]-4-(1-piperidinyl)-
- 6-methyl-2-[4-(4-phenylpiperazin-1-yl)butyl]-4-piperidin-1-ylpyrrolo[3,4-c]pyridine-1,3-dione
- 3,4-Pyridinedicarboximide, 6-methyl-N-(4-(4-phenyl-1-piperazinyl)butyl)-2-piperidino-
- 1H-Pyrrolo(3,4-c)pyridine-1,3(2H)-dione, 6-methyl-2-(4-(4-phenyl-1-piperazinyl)butyl)-4-(1-piperidinyl)-
- 160244-09-7
- DTXSID50166847
-
- Inchi: 1S/C27H35N5O2/c1-21-20-23-24(25(28-21)31-13-6-3-7-14-31)27(34)32(26(23)33)15-9-8-12-29-16-18-30(19-17-29)22-10-4-2-5-11-22/h2,4-5,10-11,20H,3,6-9,12-19H2,1H3
- InChI Key: JNSQRDDJONVZFC-UHFFFAOYSA-N
- SMILES: O=C1C2=C(C=C(C)N=C2N2CCCCC2)C(N1CCCCN1CCN(C2C=CC=CC=2)CC1)=O
Computed Properties
- Exact Mass: 461.27935
- Monoisotopic Mass: 461.279075
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 34
- Rotatable Bond Count: 7
- Complexity: 697
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 60
- XLogP3: 3.9
Experimental Properties
- Density: 1.202
- Boiling Point: 657.5°Cat760mmHg
- Flash Point: 351.4°C
- Refractive Index: 1.604
- PSA: 59.99
1H-Pyrrolo[3,4-c]pyridine-1,3(2H)-dione,6-methyl-2-[4-(4-phenyl-1-piperazinyl)butyl]-4-(1-piperidinyl)- Related Literature
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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